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Cat. No.: B077578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disiloxane (SiH₃OSiH₃), the simplest member of the siloxane family, is a colorless, pungent

gas at standard conditions.[1] It serves as a fundamental building block and reference

compound for understanding the chemistry of silicones, a diverse class of polymers widely

utilized in materials science, cosmetics, and medicine. This technical guide provides a

comprehensive overview of the core physical and chemical properties of disiloxane, supported

by quantitative data, detailed experimental methodologies, and visual representations of its

structure and reactivity.

Physical Properties of Disiloxane
The physical characteristics of disiloxane are summarized in the table below, providing a clear

comparison of its key properties.
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Property Value Units Conditions

Molecular Formula Si₂H₆O - -

Molar Mass 78.217 g·mol⁻¹ -

Appearance Colorless Gas -
Standard Temperature

and Pressure

Boiling Point -15.2 °C -

Melting Point -144 °C -

Density 0.881 g·cm⁻³ at 80 °C

Dipole Moment 0.24 D -

Standard Enthalpy of

Formation (ΔfH°)
-598.3 ± 4.2 kJ·mol⁻¹ Gaseous phase

Molecular Structure and Bonding
The molecular geometry of disiloxane has been a subject of significant interest due to its

unusually large Si-O-Si bond angle compared to its carbon analog, dimethyl ether. This

structural feature profoundly influences its chemical reactivity and physical properties.

Structural
Parameter

Value Units Method

Si-O-Si Bond Angle 144.1 ± 0.8 °
Electron Diffraction

(gas phase)[2]

Si-O-Si Bond Angle 142 °
X-ray Crystallography

(solid state, 108 K)[1]

Si-O Bond Length 1.634 ± 0.002 Å
Electron Diffraction

(gas phase)[2]

Si-H Bond Length 1.486 ± 0.010 Å
Electron Diffraction

(gas phase)[2]
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The wide Si-O-Si bond angle is attributed to a combination of factors, including π-backbonding

from oxygen p-orbitals to silicon d-orbitals and negative hyperconjugation.[1] These interactions

impart partial double bond character to the Si-O bond and reduce the basicity of the oxygen

atom.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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